Cas no 2228902-32-5 (1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine)

• Product Name: 1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine
• CAS No: 2228902-32-5
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6085921
• PubChem ID: 165851372
• Update Time: 2025-10-28

1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1906582
• 1-[1-(3-bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine
• 2228902-32-5
• 1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H13BrN2O2/c1-7(13)11(2-3-11)8-4-9(12)6-10(5-8)14(15)16/h4-7H,2-3,13H2,1H3
• InChI Key： HVXRHQBYNCYVJT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1(C(C)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine

1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine: A Comprehensive Overview

The compound CAS No. 2228902-32-5, also known as 1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound is characterized by its unique structure, which combines a cyclopropane ring with an ethanamine group and a substituted phenyl ring containing bromine and nitro groups. The presence of these functional groups makes it a versatile building block in organic chemistry.

Recent studies have highlighted the potential of 1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. The cyclopropane ring, a three-membered carbon ring, is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The bromination and nitration steps are critical in determining the electronic properties of the aromatic ring, which in turn influence the reactivity of the compound during subsequent reactions. The cyclopropane ring is introduced through a carefully controlled cycloaddition reaction, ensuring the formation of the desired stereochemistry.

In terms of applications, CAS No. 2228902-32-5 has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds. Additionally, its role as a ligand in transition metal-catalyzed reactions has been investigated, with particular attention to its ability to stabilize metal centers and enhance catalytic efficiency.

The pharmacological activity of this compound has been studied in various contexts. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions in conditions associated with oxidative stress and inflammation. Furthermore, its interaction with key enzymes involved in metabolic pathways has been analyzed, providing insights into its potential role as a modulator of cellular metabolism.

In conclusion, 1-[1-(3-Bromo-5-nitrophenyl)cyclopropyl]ethan-1-amine, identified by its CAS number 2228902-32-5, represents a valuable tool in modern organic chemistry and drug discovery. Its unique structure and functional groups make it an ideal candidate for exploring novel synthetic strategies and developing innovative therapeutic agents.